Cas no 4652-27-1 (4-Methoxy-3-buten-2-one)

• Product name: 4-Methoxy-3-buten-2-one
• CAS No: 4652-27-1
• MF: C₅H₈O₂
• MW: 100.1158
• MDL: MFCD00008778
• CID: 85108
• PubChem ID: 639675

4-Methoxy-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Methoxybut-3-en-2-one
• 4-Methoxy-3-buten-2-one
• (E)-4-Methoxybut-3-en-2-one
• (S)-(-)-α-Methoxy-α-(trifluoroMethyl)phenylacetic acid
• 1-Methoxy-1-buten-3-one
• 2-Methoxyvinyl methyl ketone
• 4-Methoxy-3-buten-2-one,tech
• 4-Methoxybut-3-en-2-on
• TRANS-1-METHOXY-1-BUTEN-3-ONE
• NSC 66263
• 3-Buten-2-one, 4-methoxy-
• 3-buten-2-one, 4-methoxy-, (3Z)-
• 4-methoxy-3-butene-2-one
• 4-Methoxy-but-3-en-2-one
• TRANS 4-METHOXY BUTENONE
• VLLHEPHWWIDUSS-UHFFFAOYSA-N
• TRA0012971
• VZ36947
• AK116862
• CS-W013712
• EN300-53314
• F50213
• (3E)-4-Methoxybut-3-en-2-one
• 4652-27-1
• AKOS005259956
• (3E)-4-Methoxy-3-buten-2-one #
• GEO-04315
• NS00088310
• (E)-4-Methoxy-3-buten-2-one
• EINECS 257-364-0
• EN300-248251
• J-515639
• 51731-17-0
• MFCD00008778
• A850060
• LS-13050
• DTXSID501308458
• (3E)-4-Methoxy-3-buten-2-one
• 3-Buten-2-one, 4-methoxy-, (3E)-
• trans-4-Methoxy-3-buten-2-one, technical grade, 90%
• 4-METHOXY-3-BUTEN-2-ONE51731-17-0
• trans-4-Methoxy-3-buten-2-one
• CS-17363
• D78013
• (E)-4-methoxy-but-3-en-2-one
• SCHEMBL560843

• MDL： MFCD00008778
• Inchi： 1S/C5H8O2/c1-5(6)3-4-7-2/h3-4H,1-2H3
• InChI Key： VLLHEPHWWIDUSS-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C([H])=C([H])C(C([H])([H])[H])=O
• BRN： 1741053

Computed Properties

• Exact Mass: 100.052429g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 100.052429g/mol
• Monoisotopic Mass: 100.052429g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 7
• Complexity: 84.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Yellow transparent liquid
• Density: 0.9973 g/cm3 (20 ºC)
• Boiling Point: 172 ºC
• Flash Point: 52.8±16.2 ºC,
• Refractive Index: 1.4699 (589.3 nm 20 ºC)
• Solubility: Dissolution (80 g/l) (25 º C),
• PSA: 26.30000
• LogP: 0.73550
• Solubility: Not determined

4-Methoxy-3-buten-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H227-H317-H319-H412
• Warning Statement： P210-P273-P280-P305+P351+P338
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：Sealed in dry,2-8°C(BD98418)
• Safety Term：S24/25

4-Methoxy-3-buten-2-one Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds